Cas no 1261581-55-8 (2-Amino-3-(trifluoromethoxy)benzonitrile)

2-Amino-3-(trifluoromethoxy)benzonitrile structure
1261581-55-8 structure
Product Name:2-Amino-3-(trifluoromethoxy)benzonitrile
CAS No:1261581-55-8
MF:C8H5F3N2O
MW:202.133311986923
MDL:MFCD18390054
CID:4691924
PubChem ID:118996505
Update Time:2024-11-06

2-Amino-3-(trifluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-3-(trifluoromethoxy)benzonitrile
    • MFCD18390054
    • ASESJAODYRLUSU-UHFFFAOYSA-N
    • SCHEMBL22979039
    • 1261581-55-8
    • BS-14857
    • D83236
    • AKOS027347946
    • CS-0161461
    • SB77496
    • MDL: MFCD18390054
    • Inchi: 1S/C8H5F3N2O/c9-8(10,11)14-6-3-1-2-5(4-12)7(6)13/h1-3H,13H2
    • InChI Key: ASESJAODYRLUSU-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC=C(C#N)C=1N)(F)F

Computed Properties

  • Exact Mass: 202.03539727g/mol
  • Monoisotopic Mass: 202.03539727g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59
  • XLogP3: 2.7

2-Amino-3-(trifluoromethoxy)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-MH430-250mg
2-Amino-3-(trifluoromethoxy)benzonitrile
1261581-55-8 95%
250mg
2063CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-MH430-100mg
2-Amino-3-(trifluoromethoxy)benzonitrile
1261581-55-8 95%
100mg
1001CNY 2021-05-07
Alichem
A013001820-250mg
2-Amino-3-(trifluoromethoxy)benzonitrile
1261581-55-8 97%
250mg
$470.40 2023-09-03
Alichem
A013001820-500mg
2-Amino-3-(trifluoromethoxy)benzonitrile
1261581-55-8 97%
500mg
$855.75 2023-09-03
Alichem
A013001820-1g
2-Amino-3-(trifluoromethoxy)benzonitrile
1261581-55-8 97%
1g
$1564.50 2023-09-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-MH430-50mg
2-Amino-3-(trifluoromethoxy)benzonitrile
1261581-55-8 95%
50mg
544.0CNY 2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-MH430-200mg
2-Amino-3-(trifluoromethoxy)benzonitrile
1261581-55-8 95%
200mg
1469.0CNY 2021-07-17
abcr
AB548308-250 mg
2-Amino-3-(trifluoromethoxy)benzonitrile; .
1261581-55-8
250MG
€385.80 2023-04-13
abcr
AB548308-1 g
2-Amino-3-(trifluoromethoxy)benzonitrile; .
1261581-55-8
1g
€934.20 2023-04-13
eNovation Chemicals LLC
Y1104313-1g
2-amino-3-(trifluoromethoxy)benzonitrile
1261581-55-8 95%
1g
$700 2024-07-23
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.